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Compound of Interest

Compound Name: 3-Aminobutan-1-ol

Cat. No.: B1281174 Get Quote

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for researchers, scientists, and drug development professionals working with

3-aminobutan-1-ol.

Hazard Summary
3-Aminobutan-1-ol is a flammable liquid and is corrosive, causing severe skin burns and eye

damage. It is also harmful if swallowed.[1][2][3][4] All personnel must be thoroughly familiar

with the hazards and safety precautions before handling this chemical.

Quantitative Data Summary
The following table summarizes key quantitative data for 3-aminobutan-1-ol.
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Property Value Source(s)

Molecular Formula C4H11NO [4][5][6][7]

Molecular Weight 89.14 g/mol [4][5][6][8]

CAS Number 2867-59-6 ((DL)-isomer) [2][4][5]

61477-40-5 ((R)-isomer) [1][8]

Flash Point 55.6 °C [2]

Boiling Point 165-166 °C

Melting Point -15 °C

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of 3-aminobutan-1-ol?

A1: The primary hazards are:

Flammability: It is a flammable liquid and vapor.[1] Keep away from heat, sparks, open

flames, and hot surfaces.[1]

Corrosivity: It causes severe skin burns and eye damage.[1][2][4][9]

Toxicity: It is harmful if swallowed.[2][3]

Q2: What personal protective equipment (PPE) is required when handling 3-aminobutan-1-ol?

A2: The following PPE is mandatory:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[3]

[5]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) and impervious

clothing, such as a lab coat or apron.[2][3][5]
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Respiratory Protection: If ventilation is inadequate or if vapors/mists are generated, use a

full-face respirator with appropriate cartridges.[3][5][9]

Q3: How should I properly store 3-aminobutan-1-ol?

A3: Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][3] The storage

area should be locked up.[1][2] Keep it away from incompatible materials and sources of

ignition.[10]

Q4: What should I do in case of a spill?

A4: For small spills, absorb with an inert material (e.g., dry sand, earth) and place in a suitable,

closed container for disposal.[5][11] For larger spills, evacuate the area, prevent entry, and

ensure adequate ventilation.[2][5] Remove all sources of ignition.[2] Do not let the chemical

enter drains.[2][5]

Q5: What are the correct first aid procedures for exposure?

A5:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][2][3]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[1][2][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1][2][5]

Troubleshooting Guides
Issue 1: I smell a strong amine-like odor during my experiment.

Possible Cause: Inadequate ventilation or a potential leak in the experimental setup.
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Solution:

Immediately stop the experiment.

Ensure the fume hood is functioning correctly and the sash is at the appropriate height.

Check all connections and glassware for leaks.

If the odor persists, evacuate the area and notify laboratory safety personnel.

Issue 2: The 3-aminobutan-1-ol has changed color (e.g., turned yellow).

Possible Cause: The compound may have degraded due to improper storage, exposure to

air, or contamination.

Solution:

Do not use the discolored reagent as its purity may be compromised, potentially affecting

experimental results.

Dispose of the material according to your institution's hazardous waste guidelines.

Review storage conditions to ensure they meet the requirements (cool, dry, well-ventilated,

tightly sealed).[2][3]

Issue 3: I observe fuming when opening a container of 3-aminobutan-1-ol.

Possible Cause: This can occur if the compound reacts with moisture or carbon dioxide in

the air.

Solution:

Handle the container in a fume hood with adequate ventilation.

Minimize the time the container is open.

Consider using an inert atmosphere (e.g., nitrogen or argon) for sensitive experiments.
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Experimental Protocols
Protocol 1: General Handling and Dispensing

Preparation:

Ensure all necessary PPE is worn correctly (safety goggles, lab coat, chemical-resistant

gloves).[12]

Work in a properly functioning chemical fume hood.[12]

Have spill cleanup materials readily available.[12]

Procedure:

Before opening, allow the container to reach room temperature if it was stored in a

refrigerator.

Slowly open the container to release any pressure.

Use a clean, dry pipette or syringe to transfer the desired amount of liquid.

Avoid splashing.

Tightly reseal the container immediately after use.

Cleanup:

Wipe down the work area with an appropriate solvent.

Dispose of any contaminated materials (e.g., pipette tips, wipes) in the designated

hazardous waste container.

Wash hands thoroughly after handling.[13]

Protocol 2: Safe Disposal of Waste

Waste Collection:
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Collect all waste containing 3-aminobutan-1-ol in a designated, properly labeled, and

sealed hazardous waste container.

Do not mix with incompatible waste streams.

Disposal:

Dispose of the waste through your institution's environmental health and safety office.[2][3]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[5]
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Caption: General workflow for safely handling 3-aminobutan-1-ol.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1281174?utm_src=pdf-body-img
https://www.benchchem.com/product/b1281174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identified Hazards

Required PPE

Chemical Splash

Safety Goggles/
Face Shield

Skin Contact

Chemical-Resistant
Gloves

Lab Coat

Vapor Inhalation

Respirator

If ventilation
is inadequate

Click to download full resolution via product page

Caption: PPE selection based on the hazards of 3-aminobutan-1-ol.
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Caption: Decision-making flowchart for spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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